![molecular formula C9H7ClN2OS B6256489 [5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]methanethiol CAS No. 1267056-89-2](/img/no-structure.png)
[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]methanethiol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]methanethiol” is a compound that belongs to the class of organic compounds known as oxadiazoles . Oxadiazoles are compounds containing an oxadiazole ring, which is a five-membered aromatic heterocycle with two nitrogen atoms, one oxygen atom, and two carbon atoms .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of 5-(4-chlorophenyl)-1,3,4-oxadiazole-2-carboxylic acid involves the esterification of 4-chlorobenzoic acid with methanol, followed by hydrazination, salt formation, and cyclization . Another synthesis route involves the treatment of a precursor with cyanogen bromide (CNBr) in methanol to afford a related compound, 5-(4-chlorophenyl)-1,3,4-oxadiazol-2-amine .Molecular Structure Analysis
The molecular structure of “[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]methanethiol” is characterized by a five-membered heterocyclic ring system with two nitrogen atoms, one oxygen atom, and two carbon atoms . The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment .Future Directions
Oxadiazoles, including “[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]methanethiol”, have potential for a wide range of applications due to their diverse structure and functional versatility. They have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications . Future research could focus on exploring the biological activities of these compounds and developing novel derivatives with enhanced properties .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for [5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]methanethiol involves the reaction of 4-chlorobenzoyl chloride with thiosemicarbazide to form 4-chlorobenzoylthiosemicarbazide, which is then cyclized with potassium hydroxide to form 5-(4-chlorophenyl)-1,3,4-oxadiazol-2-thiol. The thiol group is then protected with a methyl group using methyl iodide, and the resulting compound is deprotected with sodium hydroxide to yield the final product.", "Starting Materials": [ "4-chlorobenzoyl chloride", "thiosemicarbazide", "potassium hydroxide", "methyl iodide", "sodium hydroxide" ], "Reaction": [ "4-chlorobenzoyl chloride is reacted with thiosemicarbazide in the presence of a base such as triethylamine to form 4-chlorobenzoylthiosemicarbazide.", "The resulting compound is then cyclized with potassium hydroxide in ethanol to form 5-(4-chlorophenyl)-1,3,4-oxadiazol-2-thiol.", "The thiol group is then protected with methyl iodide in the presence of a base such as potassium carbonate to form the methylthio derivative.", "The final step involves deprotection of the methylthio group with sodium hydroxide to yield [5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]methanethiol." ] } | |
CAS RN |
1267056-89-2 |
Product Name |
[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]methanethiol |
Molecular Formula |
C9H7ClN2OS |
Molecular Weight |
226.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.